molecular formula C14H15N5O4 B2967340 2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide CAS No. 2034547-83-4

2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

Cat. No. B2967340
CAS RN: 2034547-83-4
M. Wt: 317.305
InChI Key: ILVYEBAEEJYNKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H15N5O4 and its molecular weight is 317.305. The purity is usually 95%.
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Scientific Research Applications

Dopamine Receptor Modulation

Compounds designed as mimics of the "C5" hydrogen-bonded structure, related to the specified chemical, were tested for their ability to modulate dopamine D2 receptor activity. These analogs enhanced dopamine binding in a dose-dependent manner, indicating potential applications in neurological research and drug development (Baures et al., 1994).

Heterocyclic Compounds Synthesis

Research on the synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides revealed a variety of interesting biological properties, suggesting their utility in developing new therapeutic agents (Karpina et al., 2019).

Insecticidal Properties

A study exploring the synthesis of various heterocycles, including those incorporating a thiadiazole moiety, found potential insecticidal applications against the cotton leafworm, Spodoptera littoralis. This research contributes to agricultural science by offering new avenues for pest control (Fadda et al., 2017).

FLAP Inhibitor Labeling

Research on a novel five-lipoxygenase activity protein (FLAP) inhibitor, which is structurally related to the specified compound, highlights its potential in studying inflammation and related diseases. The compound was labeled with carbon-14 and deuterium for detailed pharmacokinetic studies (Latli et al., 2015).

Antimicrobial Activity

Synthesis and evaluation of new heterocycles incorporating an antipyrine moiety, including compounds structurally related to the specified chemical, showed antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Bondock et al., 2008).

properties

IUPAC Name

2-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N5O4/c1-18-6-2-3-9(18)14-16-11(23-17-14)7-15-10(20)8-19-12(21)4-5-13(19)22/h2-3,6H,4-5,7-8H2,1H3,(H,15,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILVYEBAEEJYNKH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C1C2=NOC(=N2)CNC(=O)CN3C(=O)CCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

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